Cas no 136678-93-8 (1,3-Dimethyl-1H-pyrazole-5-carboxamide)

• Product Name: 1,3-Dimethyl-1H-pyrazole-5-carboxamide
• CAS No: 136678-93-8
• MF: C₆H₉N₃O
• MW: 139.155160665512
• MDL: MFCD00833259
• CID: 137784
• PubChem ID: 2736302
• Update Time: 2025-04-19

1,3-Dimethyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,3-DIMETHYL-1H-PYRAZOLE-5-CARBOXAMIDE
• 1H-Pyrazole-5-carboxamide,1,3-dimethyl-
• 2,5-dimethylpyrazole-3-carboxamide
• 1,3-Dimethylpyrazole-5-carboxamide
• 1,3-Dimethyl-5-pyrazolecarboxamide
• 1H-Pyrazole-5-carboxamide, 1,3-dimethyl-
• RKOPPJWNONMZGZ-UHFFFAOYSA-N
• 2,5-dimethyl-3-pyrazolecarboxamide
• SBB086080
• TD8060
• VP20011
• RP20542
• SY021638
• ZB008690
• SC-
• AMY32915
• A807109
• J-503918
• AC-28101
• MFCD00833259
• CS-0096276
• 2,5-dimethyl-2h-pyrazole-3-carboxylic acid amide
• SCHEMBL2338097
• 136678-93-8
• AKOS006222511
• PS-3155
• FT-0606681
• DTXSID10371258
• DB-042350
• 1,3-Dimethyl-1H-pyrazole-5-carboxamide

• MDL： MFCD00833259
• Inchi： 1S/C6H9N3O/c1-4-3-5(6(7)10)9(2)8-4/h3H,1-2H3,(H2,7,10)
• InChI Key： RKOPPJWNONMZGZ-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(C)=NN1C)N

Computed Properties

• Exact Mass: 139.07500
• Monoisotopic Mass: 139.074561919 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.2
• Topological Polar Surface Area: 60.9
• Molecular Weight: 139.16

Experimental Properties

• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 164 °C
• Boiling Point: 288.7±28.0 ºC (760 Torr),
• Flash Point: 128.4±24.0 ºC,
• Refractive Index: 1.6
• Solubility: Slightly soluble (9.7 g/l) (25 º C),
• PSA: 60.91000
• LogP: 0.52770

1,3-Dimethyl-1H-pyrazole-5-carboxamide Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides